Cas no 1227700-46-0 (6-Trifluomethyl-2-pyridinylboronic acid MIDA ester)
6-Trifluomethyl-2-pyridinylboronic acid MIDA ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester
- 6-TRIFLUOROMETHYL-2-PYRIDYL-BORONIC ACID MIDA ESTER
- 4-Methyl-2,6-dioxo-8-(6-(trifluoromethyl)pyridin-2-yl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide
- 5-methyl-1-[6-(trifluoromethyl)pyridin-2-yl]-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octane-3,7-dione
- WLZ2833
- 1227700-46-0
- ZWEWMCPRZJIIQY-UHFFFAOYSA-N
-
- Inchi: 1S/C11H10BF3N2O4/c1-17-5-9(18)20-12(17,21-10(19)6-17)8-4-2-3-7(16-8)11(13,14)15/h2-4H,5-6H2,1H3
- InChI Key: ZWEWMCPRZJIIQY-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC([B-]23[N+](C)(CC(=O)O2)CC(=O)O3)=N1)(F)F
Computed Properties
- Exact Mass: 302.0685715g/mol
- Monoisotopic Mass: 302.0685715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
6-Trifluomethyl-2-pyridinylboronic acid MIDA ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T897525-50mg |
6-Trifluomethyl-2-pyridinylboronic Acid MIDA Ester |
1227700-46-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T897525-100mg |
6-Trifluomethyl-2-pyridinylboronic Acid MIDA Ester |
1227700-46-0 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T897525-500mg |
6-Trifluomethyl-2-pyridinylboronic Acid MIDA Ester |
1227700-46-0 | 500mg |
$ 320.00 | 2022-06-02 | ||
| Chemenu | CM489772-1g |
4-Methyl-2,6-dioxo-8-(6-(trifluoromethyl)pyridin-2-yl)hexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide |
1227700-46-0 | 97% | 1g |
$657 | 2022-06-13 |
6-Trifluomethyl-2-pyridinylboronic acid MIDA ester Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester
Introduction to 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester (CAS No. 1227700-46-0)
6-Trifluomethyl-2-pyridinylboronic acid MIDA ester (CAS No. 1227700-46-0) is a versatile and highly functionalized boronic acid derivative that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique combination of a trifluoromethyl group and a pyridine ring, which endows it with a range of desirable properties for various applications, including the synthesis of pharmaceuticals and advanced materials.
The MIDA (N-methyliminodiacetic acid) ester moiety in this compound serves as a protective group for the boronic acid functionality, making it more stable and easier to handle under a variety of reaction conditions. This stability is crucial for the successful execution of complex multi-step syntheses, where the boronic acid group can be selectively deprotected and utilized in subsequent coupling reactions.
Recent research has highlighted the importance of 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the final drug molecules, while the pyridine ring provides additional binding affinity to target proteins.
In addition to its applications in drug discovery, 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester has also shown promise in materials science. Researchers at the University of California, Berkeley, have utilized this compound to develop new polymers with enhanced thermal and mechanical properties. The boronic acid functionality can participate in dynamic covalent bond formation, allowing for the creation of self-healing materials that can repair damage over time.
The synthesis of 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester typically involves several well-established steps. One common approach is to start with 2-bromopyridine, which is then converted to the corresponding boronic acid using a palladium-catalyzed cross-coupling reaction. The resulting boronic acid is subsequently protected with MIDA to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
The physical and chemical properties of 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester have been extensively characterized. It is a white solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and tetrahydrofuran (THF). Its stability under ambient conditions makes it an ideal choice for long-term storage and transportation.
In terms of safety and handling, while 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester is generally considered safe when proper precautions are taken, it is important to follow standard laboratory practices to minimize exposure. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as working in a well-ventilated area or fume hood.
The versatility of 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester has also been leveraged in combinatorial chemistry approaches. High-throughput screening methods have been employed to rapidly identify new compounds with desired biological activities by systematically varying substituents on the pyridine ring or modifying the trifluoromethyl group. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization and preclinical testing.
In conclusion, 6-Trifluomethyl-2-pyridinylboronic acid MIDA ester (CAS No. 1227700-46-0) is a valuable building block in modern organic synthesis and medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in both academic and industrial settings.
1227700-46-0 (6-Trifluomethyl-2-pyridinylboronic acid MIDA ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)